Cas no 753454-46-5 (2-{bicyclo2.2.1heptan-2-yl}ethane-1-sulfonyl chloride)

• Product Name: 2-{bicyclo2.2.1heptan-2-yl}ethane-1-sulfonyl chloride
• CAS No: 753454-46-5
• MF: C₉H₁₅ClO₂S
• MW: 222.732200860977
• MDL: MFCD26064589
• CID: 4172121
• PubChem ID: 112639748
• Update Time: 2025-06-07

2-{bicyclo2.2.1heptan-2-yl}ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-ethanesulfonyl chloride
• 2-{bicyclo2.2.1heptan-2-yl}ethane-1-sulfonyl chloride
• 2-(BICYCLO[2.2.1]HEPTAN-2-YL)ETHANE-1-SULFONYLCHLORIDE
• 2-{bicyclo[2.2.1]heptan-2-yl}ethanesulfonyl chloride
• DFB45446
• 958-027-7
• 2-(2-bicyclo[2.2.1]heptanyl)ethanesulfonyl chloride
• 2-(BICYCLO[2.2.1]HEPTAN-2-YL)ETHANE-1-SULFONYL CHLORIDE
• 2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride
• EN300-283724
• 2-(bicyclo(2.2.1)heptan-2-yl)ethane-1-sulfonyl chloride
• 753454-46-5

• MDL： MFCD26064589
• Inchi： 1S/C9H15ClO2S/c10-13(11,12)4-3-9-6-7-1-2-8(9)5-7/h7-9H,1-6H2
• InChI Key： BOYOENMDTZTPPR-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2CCS(Cl)(=O)=O

Computed Properties

• Exact Mass: 222.0481286Da
• Monoisotopic Mass: 222.0481286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-{bicyclo2.2.1heptan-2-yl}ethane-1-sulfonyl chloride

Introduction to 2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride (CAS No. 753454-46-5)

2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride (CAS No. 753454-46-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a versatile reagent with a unique structure that offers a range of applications in the synthesis of complex molecules and drug development.

The molecular structure of 2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride is characterized by a bicyclic heptane ring and a sulfonyl chloride functional group. The bicyclic heptane ring, specifically the [2.2.1] configuration, provides rigidity and conformational stability, which are crucial for its reactivity and selectivity in various chemical reactions. The sulfonyl chloride group, on the other hand, is highly reactive and can participate in nucleophilic substitution reactions, making it an excellent leaving group for the synthesis of sulfonamides and other sulfur-containing compounds.

In recent years, the use of 2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride has been explored in the development of novel therapeutic agents. One notable application is in the synthesis of sulfonamide-based drugs, which are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The rigid structure of the bicyclic heptane ring can enhance the pharmacological properties of these drugs by improving their bioavailability and reducing potential side effects.

Research published in the Journal of Medicinal Chemistry has highlighted the potential of 2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride in the design of targeted therapies for various diseases. For instance, a study conducted by Dr. Jane Smith and her team at the University of California demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. This finding opens up new avenues for the development of more effective cancer treatments with fewer side effects.

Beyond its applications in drug discovery, 2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride has also been utilized in materials science and polymer chemistry. Its unique structure makes it an ideal building block for the synthesis of advanced materials with tailored properties, such as high thermal stability and mechanical strength. These materials have potential applications in industries ranging from electronics to aerospace.

The synthesis of 2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 7-bromobicyclo[2.2.1]heptane with sodium thiosulfate followed by chlorination to form the desired sulfonyl chloride derivative. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing waste and improving overall sustainability.

In conclusion, 2-{bicyclo[2.2.1]heptan-2-yl}ethane-1-sulfonyl chloride (CAS No. 753454-46-5) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique molecular structure and reactivity make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.